1-(4-Bromobenzyl)-4,4-dimethylpiperidine

• Molecular Formula: C14H20BrN
• Molecular Weight: 282.22 g/mol
• IUPAC Name: 1-[(4-bromophenyl)methyl]-4,4-dimethylpiperidine
• InChI: InChI=1S/C14H20BrN/c1-14(2)7-9-16(10-8-14)11-12-3-5-13(15)6-4-12/h3-6H,7-11H2,1-2H3
• InChI Key: AKLPTUFIYVJZAG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)CC2=CC=C(C=C2)Br)C

Description

1-(4-Bromobenzyl)-4,4-dimethylpiperidine is a useful research compound. Its molecular formula is C14H20BrN and its molecular weight is 282.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 4-bromobenzyl bromide (500 mg, 2.0 mmol) and 4,4-dimethylpiperidine (249 mg, 2.2 mmol) and potassium carbonate (331 mg, 2.4 mmol) in acetonitrile (20 mL) was heated under reflux for 2 h. The reaction mixture was then cooled to ambient temperature and the reaction mixture concentrated under reduced pressure. The resultant oil was loaded onto an SCX-2 cartridge (10 g) and eluted with 2N ammonia in methanol to afford the title compound (323 mg, 57%). 1H NMR (CDCl3, 300 MHz): 7.42 (d, J=8.31 Hz, 2H), 7.19 (d, J=8.24 Hz, 2H), 3.44 (s, 2H), 2.35 (t, J=5.44 Hz, 4H), 1.37 (t, J=5.60 Hz, 4H), 0.90 (s, 6H).